Cas no 875577-66-5 (1H-Indazole-3-carboxylic acid, 1-([1,1'-biphenyl]-4-ylmethyl)-)
875577-66-5 structure
Product Name:1H-Indazole-3-carboxylic acid, 1-([1,1'-biphenyl]-4-ylmethyl)-
CAS No:875577-66-5
MF:C21H16N2O2
MW:328.363945007324
CID:655153
PubChem ID:11515406
Update Time:2025-04-19
1H-Indazole-3-carboxylic acid, 1-([1,1'-biphenyl]-4-ylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indazole-3-carboxylic acid, 1-([1,1'-biphenyl]-4-ylmethyl)-
- 1-[(4-phenylphenyl)methyl]indazole-3-carboxylic acid
- DTXSID50467907
- 875577-66-5
-
- Inchi: 1S/C21H16N2O2/c24-21(25)20-18-8-4-5-9-19(18)23(22-20)14-15-10-12-17(13-11-15)16-6-2-1-3-7-16/h1-13H,14H2,(H,24,25)
- InChI Key: NDLZXTTVQOLMMI-UHFFFAOYSA-N
- SMILES: OC(C1C2C=CC=CC=2N(CC2C=CC(C3C=CC=CC=3)=CC=2)N=1)=O
Computed Properties
- Exact Mass: 328.121177757g/mol
- Monoisotopic Mass: 328.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 55.1Ų
1H-Indazole-3-carboxylic acid, 1-([1,1'-biphenyl]-4-ylmethyl)- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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